Isoaltenuene
Isoaltenuene
Isoaltenuene is a natural product found in Sonneratia alba with data available.
Brand Name:
Vulcanchem
CAS No.:
126671-80-5
VCID:
VC21230221
InChI:
InChI=1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3/t10-,12-,15+/m1/s1
SMILES:
CC12CC(C(C=C1C3=C(C(=CC(=C3)OC)O)C(=O)O2)O)O
Molecular Formula:
C15H16O6
Molecular Weight:
292.28 g/mol
Isoaltenuene
CAS No.: 126671-80-5
Cat. No.: VC21230221
Molecular Formula: C15H16O6
Molecular Weight: 292.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoaltenuene is a natural product found in Sonneratia alba with data available. |
|---|---|
| CAS No. | 126671-80-5 |
| Molecular Formula | C15H16O6 |
| Molecular Weight | 292.28 g/mol |
| IUPAC Name | (2R,3R,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo[c]chromen-6-one |
| Standard InChI | InChI=1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3/t10-,12-,15+/m1/s1 |
| Standard InChI Key | MMHTXEATDNFMMY-HCKVZZMMSA-N |
| Isomeric SMILES | C[C@]12C[C@H]([C@@H](C=C1C3=C(C(=CC(=C3)OC)O)C(=O)O2)O)O |
| SMILES | CC12CC(C(C=C1C3=C(C(=CC(=C3)OC)O)C(=O)O2)O)O |
| Canonical SMILES | CC12CC(C(C=C1C3=C(C(=CC(=C3)OC)O)C(=O)O2)O)O |
| Appearance | Powder |
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